1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione

• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H22N2O3/c1-27-19-9-7-18(8-10-19)24-21(25)15-20(22(24)26)23-13-11-17(12-14-23)16-5-3-2-4-6-16/h2-11,20H,12-15H2,1H3
• InChI Key: CRKNXIKNLIOIJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCC(=CC3)C4=CC=CC=C4

Description

1-(4-methoxyphenyl)-3-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)pyrrolidine-2,5-dione is a member of pyrrolidines.

Scientific Research Applications

1. Crystal Structure Analysis

• The compound exhibits distinct conformations and molecular interactions, which are crucial for understanding its structural properties. For example, a study on a related compound highlighted the specific conformation of the pyridine-2,6-dione ring and its interactions with neighboring molecules (Das et al., 2009).

2. Exploration of Fractal Structures

• An investigation into similar compounds revealed the formation of unique curved fractal structures, which can have applications in materials science and design (Qian et al., 2017).

3. Synthesis Methods and Chemical Transformations

• Research on the synthesis and transformation of related compounds provides insights into efficient preparation methods, which are fundamental for further applications in chemical synthesis (Kulakov et al., 2021).

4. Electron Transport Layer Applications in Solar Cells

• A study on an n-type conjugated polyelectrolyte with structural similarities demonstrated its potential as an electron transport layer in polymer solar cells, indicating possible applications of the compound in renewable energy technologies (Hu et al., 2015).

5. Photoluminescent Properties for Electronic Applications

• Research into conjugated polymers containing similar molecular structures revealed significant photoluminescent properties, suggesting potential applications in electronic devices and lighting technologies (Beyerlein & Tieke, 2000).